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Compound of Interest

Compound Name: N-Acetyl-L-proline

Cat. No.: B556412 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling N-Acetyl-L-proline, including detailed operational and disposal plans. By offering

procedural, step-by-step guidance, we aim to be your preferred source for laboratory safety

and chemical handling information, building deep trust by providing value beyond the product

itself.

Personal Protective Equipment (PPE)
When handling N-Acetyl-L-proline, a comprehensive approach to personal protection is

crucial to minimize exposure and ensure a safe laboratory environment. The following personal

protective equipment is recommended.[1][2]
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Protection Type Specific Recommendations Standards

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1]

EN 166 (EU) or NIOSH (US)

approved.[3]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).[1]

Fire/flame resistant and

impervious clothing or lab coat.

[1]

EU Directive 89/686/EEC and

the standard EN 374.[1]

Respiratory Protection

A full-face respirator is

recommended if exposure

limits are exceeded or irritation

is experienced.[1] For

nuisance exposures, a type

N95 (US) or type P1 (EN 143)

dust mask may be used.

NIOSH (US) or CEN (EU)

approved.

Note: Always inspect gloves prior to use and wash hands thoroughly after handling.[1][3]

Safety and Physical Properties
Understanding the physical and chemical properties of N-Acetyl-L-proline is fundamental to its

safe handling and storage.
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Property Value

Appearance Off-white powder solid.[4][5]

Molecular Formula C₇H₁₁NO₃[6]

Molecular Weight 157.17 g/mol [3][6]

Melting Point 115 - 117 °C (239 - 242.6 °F)[4][5]

Storage Temperature
Store in a dry, cool, and well-ventilated place.[1]

Some sources recommend refrigeration.[4][5]

Solubility Soluble in DMSO (≥ 100 mg/mL).[7]

Experimental Protocol: Safe Handling and Use
Adherence to a strict protocol is essential for minimizing risks associated with handling N-
Acetyl-L-proline.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area.[1]

Work in a well-ventilated place, such as a chemical fume hood, especially when handling the

powder to avoid dust formation.[1]

Set up emergency exits and a designated risk-elimination area.[1]

Have an eyewash station and safety shower readily accessible.

2. Donning Personal Protective Equipment (PPE):

Before handling the substance, put on all required PPE as detailed in the table above.

Ensure the lab coat is fully buttoned.[2]

Check that safety goggles provide a complete seal.

3. Handling the Compound:
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Avoid contact with skin and eyes.[1]

Prevent the formation and inhalation of dust and aerosols.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Weigh the required amount of N-Acetyl-L-proline in a designated area, preferably within a

ventilated enclosure.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

4. Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Store apart from foodstuff containers or incompatible materials such as strong oxidizing

agents.[1][4][5]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical.

Emergency Situation First-Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]
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Accidental Release Measures:

Evacuate personnel to safe areas and keep people away from and upwind of the spill.[1]

Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[1]

Use personal protective equipment, including a respirator if necessary.[1]

For cleanup, sweep up the spilled solid and place it in a suitable, closed container for

disposal.[3] Avoid generating dust.[1]

Disposal Plan
Proper disposal of N-Acetyl-L-proline and its containers is an essential part of the laboratory

workflow to ensure environmental safety and regulatory compliance.

Waste Disposal:

Dispose of the chemical waste in accordance with appropriate local, state, and federal laws

and regulations.[1]

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not discharge into sewer systems.[1]

Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill.[1]
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Workflow for Handling N-Acetyl-L-proline
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Caption: Logical workflow for the safe handling of N-Acetyl-L-proline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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